3-((benzyloxy)methyl)-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(phenylmethoxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H28N2O4/c1-26-19-10-11-20(21(13-19)27-2)23-22(25)24-12-6-9-18(14-24)16-28-15-17-7-4-3-5-8-17/h3-5,7-8,10-11,13,18H,6,9,12,14-16H2,1-2H3,(H,23,25)
• InChI Key: FSXCATPIXSSZFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)N2CCCC(C2)COCC3=CC=CC=C3)OC
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

3-((benzyloxy)methyl)-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide, also known as BDMP, is a synthetic compound that belongs to the class of piperidine derivatives. BDMP has gained significant attention in the scientific community due to its potential applications in research, particularly in the field of neuroscience.

Scientific Research Applications

Central Nervous System (CNS) Acting Drugs

Heterocyclic compounds, including those with piperidine structures, are widely researched for their potential in treating CNS disorders. Functional groups like benzamides and piperidines are critical in synthesizing compounds with CNS activity, ranging from antidepressants to anticonvulsants. This exploration includes identifying novel lead molecules for drug synthesis targeting various CNS effects (Saganuwan, 2017).

Supramolecular Chemistry for Biomedical Applications

Benzene-1,3,5-tricarboxamides (BTAs) represent a versatile supramolecular building block utilized in nanotechnology, polymer processing, and biomedical fields. The adaptability of these structures in forming nanometer-sized rod-like structures through H-bonding demonstrates the potential of similar compounds in creating innovative materials for drug delivery and tissue engineering (Cantekin, de Greef, & Palmans, 2012).

Antimicrobial and Antituberculosis Activity

Organotin(IV) complexes have shown significant antituberculosis activity, highlighting the potential of using organotin moieties, possibly including structures related to "3-((benzyloxy)methyl)-N-(2,4-dimethoxyphenyl)piperidine-1-carboxamide", in the design of new antimicrobial agents. These compounds' structure-activity relationship indicates a promising avenue for developing novel treatments against microbial infections (Iqbal, Ali, & Shahzadi, 2015).

Drug Development and Pharmacological Properties

Research on benzamides and piperidine derivatives has also extended into their use as prokinetic agents in gastrointestinal motility disorders, showcasing the diverse therapeutic potential of these compounds. This includes the development of novel antineoplastic agents with specific focus on apoptosis induction, generation of reactive oxygen species, and modulation of mitochondrial functions, illustrating the broad pharmacological applications of these chemical groups (Hossain et al., 2020).